Cas no 1805435-91-9 (3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-acetic acid
• CAS No: 1805435-91-9
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4895688
• Update Time: 2025-11-06

3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-acetic acid

• Inchi： 1S/C10H11F2NO3/c1-5-3-7(16-2)13-6(4-8(14)15)9(5)10(11)12/h3,10H,4H2,1-2H3,(H,14,15)
• InChI Key： QSFXWTUCANUITM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C(N=C1CC(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-acetic acid

Comprehensive Overview of 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-acetic acid (CAS No. 1805435-91-9)

3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-acetic acid (CAS No. 1805435-91-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group, which enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The presence of a methoxy and methyl substituent further modulates its chemical properties, enabling precise interactions in biological systems.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-acetic acid has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents. Its CAS No. 1805435-91-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

The compound’s synthetic versatility is another key advantage. Its pyridine core allows for diverse functionalization, catering to structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design, where modular compounds are prioritized for high-throughput screening. Additionally, its difluoromethyl group is a hotspot for hydrogen bonding, a feature exploited in targeted drug delivery systems.

From an agrochemical perspective, 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-acetic acid is explored for its herbicidal and fungicidal properties. The fluorine atoms in its structure improve lipid solubility, enhancing penetration into plant tissues. This aligns with the industry’s shift toward sustainable crop protection solutions, addressing global concerns like pesticide resistance and environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1805435-91-9. Its spectral data is critical for quality control in large-scale synthesis, ensuring compliance with Good Manufacturing Practices (GMP). The compound’s stability under physiological conditions also makes it a candidate for in vivo studies, further broadening its utility.

In summary, 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-acetic acid (CAS No. 1805435-91-9) is a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its structural motifs and functional groups position it at the forefront of modern chemical research, answering pressing needs in drug development and sustainable agriculture.